Cas no 137997-26-3 (3-chloro-6-methyl-1-benzothiophene-2-carbonitrile)

3-Chloro-6-methyl-1-benzothiophene-2-carbonitrile is a heterocyclic organic compound featuring a benzothiophene core substituted with chloro, methyl, and cyano functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and cyano groups enhance its utility in cross-coupling reactions and further derivatization, while the methyl group influences steric and electronic properties. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its versatility and functional group compatibility make it a useful building block in medicinal chemistry and material science research.
3-chloro-6-methyl-1-benzothiophene-2-carbonitrile structure
137997-26-3 structure
Product Name:3-chloro-6-methyl-1-benzothiophene-2-carbonitrile
CAS No:137997-26-3
MF:C10H6ClNS
MW:207.679339885712
CID:1248549
PubChem ID:19917451
Update Time:2025-06-28

3-chloro-6-methyl-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-6-methyl-1-benzothiophene-2-carbonitrile
    • 3-Chlor-6-methyl-1-benzothiophen-2-carbonitril
    • LogP
    • 3-Chlor-6-methyl-1-benzothiophen-2-carbonitril; LogP
    • EN300-790421
    • SCHEMBL9182662
    • 137997-26-3
    • Inchi: 1S/C10H6ClNS/c1-6-2-3-7-8(4-6)13-9(5-12)10(7)11/h2-4H,1H3
    • InChI Key: MCBWEZHHCBHOTA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)SC2C=C(C)C=CC=21

Computed Properties

  • Exact Mass: 206.99108
  • Monoisotopic Mass: 206.9909481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 23.79

3-chloro-6-methyl-1-benzothiophene-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-790421-0.05g
3-chloro-6-methyl-1-benzothiophene-2-carbonitrile
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